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Compound of Interest

Compound Name: Tyrosine, 3-acetyl-

CAS No.: 32483-30-0

Cat. No.: B3021555

Get Quote

This technical guide provides a comprehensive overview of the spectroscopic data for 3-acetyl-

L-tyrosine, a derivative of the amino acid L-tyrosine. Designed for researchers, scientists, and

professionals in drug development, this document delves into the nuclear magnetic resonance

(NMR) and mass spectrometry (MS) characteristics of this compound. While direct

experimental spectra for 3-acetyl-L-tyrosine are not readily available in public databases, this

guide synthesizes predicted data, comparative analysis with the closely related isomer N-

acetyl-L-tyrosine, and foundational principles of spectroscopic analysis to offer a robust and

scientifically grounded resource.

Introduction to 3-acetyl-L-tyrosine
3-acetyl-L-tyrosine, with the chemical formula C₁₁H₁₃NO₄ and a molecular weight of 223.22

g/mol , is a modified amino acid where an acetyl group is attached to the aromatic ring of L-

tyrosine at the 3-position.[1] This modification can significantly alter the chemical and biological

properties of the parent amino acid, making its unambiguous characterization crucial for

research and development. Spectroscopic techniques such as NMR and MS are indispensable

tools for confirming the structure and purity of such modified biomolecules.
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Chemical Structure and Properties:

Property Value Source

IUPAC Name

(2S)-3-(3-acetyl-4-

hydroxyphenyl)-2-

aminopropanoic acid

[1]

CAS Number 32483-30-0 [2]

Molecular Formula C₁₁H₁₃NO₄ [1]

Molecular Weight 223.22 g/mol [1]

Exact Mass 223.08445790 Da [1]

Below is a diagram illustrating the chemical structure of 3-acetyl-L-tyrosine, highlighting the key

functional groups.

Sample Preparation

Data Acquisition

Data Processing

Dissolve in
Deuterated Solvent

Transfer to
NMR Tube

Instrument Setup
(Tune, Shim)

Acquire ¹H Spectrum

Acquire ¹³C Spectrum

Fourier Transform Phase & Baseline
Correction Calibrate Spectrum Analyze & Interpret

Click to download full resolution via product page

Caption: General workflow for NMR data acquisition and analysis.

Mass Spectrometry (MS)
Mass spectrometry is a powerful analytical technique used to determine the molecular weight

and elemental composition of a compound, as well as to elucidate its structure through

fragmentation analysis.
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Expected Mass Spectrum of 3-acetyl-L-tyrosine
Molecular Ion: In a high-resolution mass spectrum (HRMS), the protonated molecule [M+H]⁺

would have an expected m/z of 224.0917, corresponding to the formula C₁₁H₁₄NO₄⁺.

Fragmentation Pattern: The fragmentation of 3-acetyl-L-tyrosine is expected to be influenced

by the labile bonds in the molecule. Key fragmentation pathways would likely involve:

Loss of the carboxyl group: Cleavage of the Cα-C(carboxyl) bond could lead to the loss of

COOH (45 Da) or CO₂ (44 Da).

Side-chain cleavage: Scission of the Cα-Cβ bond is a common fragmentation pathway for

amino acids, leading to the formation of a stable benzylic cation.

Loss of the acetyl group: Fragmentation of the acetyl group could also be observed.

Comparative Mass Spectrometry Data: N-acetyl-L-
tyrosine
The mzCloud database provides mass spectral data for N-acetyl-L-tyrosine, which can serve

as a reference. [3]The fragmentation of N-acetyl-L-tyrosine typically involves the loss of water,

the acetyl group, and cleavage of the amino acid backbone.

Experimental Protocol for Mass Spectrometry Data
Acquisition
The following is a general protocol for obtaining mass spectrometric data for a compound like

3-acetyl-L-tyrosine.

Sample Preparation:

Prepare a dilute solution of the sample (typically in the micromolar to nanomolar range) in

a suitable solvent system, such as a mixture of water, acetonitrile, or methanol, often with

a small amount of acid (e.g., formic acid) to promote protonation.

Instrumentation and Ionization:
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Use an electrospray ionization (ESI) source coupled to a high-resolution mass

spectrometer (e.g., Q-TOF, Orbitrap).

ESI is a soft ionization technique that is well-suited for polar and thermally labile molecules

like amino acid derivatives.

Data Acquisition:

Full Scan MS: Acquire a full scan mass spectrum to determine the m/z of the molecular

ion.

Tandem MS (MS/MS): Select the molecular ion [M+H]⁺ as the precursor ion and subject it

to collision-induced dissociation (CID) to generate fragment ions. This provides structural

information.

Data Analysis:

Determine the accurate mass of the molecular ion and use it to calculate the elemental

composition.

Analyze the fragmentation pattern in the MS/MS spectrum to elucidate the structure of the

molecule and confirm the position of the acetyl group.
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Caption: General workflow for mass spectrometry analysis.

Conclusion
The spectroscopic characterization of 3-acetyl-L-tyrosine is essential for its use in scientific

research. Although direct experimental NMR and MS data are not widely available, this guide
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provides a comprehensive overview based on predicted data and comparative analysis with its

isomer, N-acetyl-L-tyrosine. The provided protocols and expected spectral features offer a solid

foundation for researchers to identify and characterize this compound in their own work. The

key to unambiguous identification will lie in careful comparison of experimental data with the

predicted values and understanding the subtle but significant differences in the spectra

compared to related compounds.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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